Ethyl 4-nitro-1H-pyrazole-5-carboxylate
Overview
Description
Ethyl 4-nitro-1H-pyrazole-5-carboxylate is a chemical compound with the molecular formula C6H7N3O4 . It is used in various chemical reactions and has potential applications in different fields .
Synthesis Analysis
The synthesis of Ethyl 4-nitro-1H-pyrazole-5-carboxylate can be achieved through several methods. One such method involves the use of secondary β-enamino diketone and arylhydrazine . Another method involves a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes .
Molecular Structure Analysis
The molecular structure of Ethyl 4-nitro-1H-pyrazole-5-carboxylate consists of a pyrazole ring substituted with a nitro group at the 4-position and a carboxylate group at the 5-position . The molecular weight of this compound is approximately 185.137 Da .
Chemical Reactions Analysis
Ethyl 4-nitro-1H-pyrazole-5-carboxylate can participate in various chemical reactions. For instance, it can undergo a phosphine-free [3+2] cycloaddition reaction with dialkyl azodicarboxylates to produce functionalized pyrazoles . It can also participate in a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones .
Physical And Chemical Properties Analysis
Ethyl 4-nitro-1H-pyrazole-5-carboxylate has a density of 1.5±0.1 g/cm3, a boiling point of 365.0±22.0 °C at 760 mmHg, and a flash point of 174.6±22.3 °C . It has a molar refractivity of 41.7±0.3 cm3 and a molar volume of 127.2±3.0 cm3 . It also has a polar surface area of 101 Å2 and a polarizability of 16.5±0.5 10-24 cm3 .
Scientific Research Applications
Organic Synthesis
Ethyl 4-nitro-1H-pyrazole-5-carboxylate and its derivatives are often used as intermediates in organic synthesis . They are used in the preparation of various other compounds, contributing to the diversity and complexity of organic molecules.
Preparation of Isoxazole Derivatives
These compounds are used in the preparation of isoxazole-4-carboxylic acid derivatives and isoxazole-3,5-dicarboxamides . Isoxazole derivatives have been found to possess various biological activities, making them valuable in medicinal chemistry.
Catalyst in N-Arylation Reaction
Ethyl 4-nitro-1H-pyrazole-5-carboxylate has been used as a starting material in a copper-diamine-catalyzed N-arylation reaction . N-arylation is a key process in the synthesis of various biologically active compounds.
Medicinal Chemistry
Pyrazole derivatives, including Ethyl 4-nitro-1H-pyrazole-5-carboxylate, hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine . They have diverse biological activities, encompassing roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .
Agriculture
In the field of agriculture, pyrazole derivatives are often incorporated as a core structure into pesticide molecules for the purpose of improving bioactivity . Some of these compounds exhibit good activities against certain pests .
Insecticidal Activities
Some derivatives of Ethyl 4-nitro-1H-pyrazole-5-carboxylate have shown promising insecticidal activities . For instance, compound 7h shows 85.7% mortality against Aphis fabae at a concentration of 12.5 mg/L, which is comparable to the commercial insecticide imidacloprid .
Mechanism of Action
Target of Action
Ethyl 4-nitro-1H-pyrazole-5-carboxylate is a pyrazole derivative . Pyrazoles are known to have diverse biological activities, including roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents . .
Mode of Action
Pyrazoles, characterized by a five-membered heterocyclic structure featuring two neighboring nitrogen atoms, are known to simultaneously donate and accept hydrogen bonds, which favors the establishment of intermolecular interactions .
Biochemical Pathways
Given the diverse biological activities of pyrazole derivatives, it can be inferred that ethyl 4-nitro-1h-pyrazole-5-carboxylate may interact with multiple biochemical pathways .
Pharmacokinetics
The compound has a molecular formula of c6h7n3o4, an average mass of 185137 Da, and a monoisotopic mass of 185043655 Da . It has 7 hydrogen bond acceptors and 1 hydrogen bond donor . These properties may influence its bioavailability.
Result of Action
Given the diverse biological activities of pyrazole derivatives, it can be inferred that ethyl 4-nitro-1h-pyrazole-5-carboxylate may have multiple effects at the molecular and cellular levels .
Action Environment
It is known that the compound should be stored in a dark place, sealed in dry conditions, and at room temperature . This suggests that light, moisture, and temperature may affect the stability of Ethyl 4-nitro-1H-pyrazole-5-carboxylate.
Safety and Hazards
Ethyl 4-nitro-1H-pyrazole-5-carboxylate is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It should be handled with care, avoiding contact with skin and eyes, and should not be ingested or inhaled .
Future Directions
The future directions of Ethyl 4-nitro-1H-pyrazole-5-carboxylate research could involve exploring its potential applications in various fields. For instance, it could be used as a precursor for the synthesis of other chemical compounds . Additionally, further studies could be conducted to better understand its chemical properties and mechanisms of action .
properties
IUPAC Name |
ethyl 4-nitro-1H-pyrazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O4/c1-2-13-6(10)5-4(9(11)12)3-7-8-5/h3H,2H2,1H3,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNGKEGKMDXAMKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=NN1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70320520 |
Source
|
| Record name | Ethyl 4-nitro-1H-pyrazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70320520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-nitro-1H-pyrazole-5-carboxylate | |
CAS RN |
55864-87-4 |
Source
|
| Record name | 55864-87-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=360636 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethyl 4-nitro-1H-pyrazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70320520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 4-nitro-1H-pyrazole-3-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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